1-Acetyl-3-indoxyl-d4

• Molecular Formula: C₁₀H₅D₄NO₂
• Molecular Weight: 179.21
• Synonyms: 1-Acetyl-3-hydroxyindole-d4; N-Acetyl-3-hydroxyindole-d4; N-Acetylindol-3-ol-d4

Description

1-Acetyl-3-indoxyl-d4 (CAS: N/A) is a deuterated derivative of 1-acetyl-3-indoxyl, a compound featuring an indole core substituted with an acetyl group at the 1-position and a hydroxyl group at the 3-position. Its molecular formula is C₁₀H₅D₄NO₂, where four hydrogen atoms are replaced with deuterium, likely at positions critical for metabolic stability or analytical detection . This isotopic labeling makes it particularly valuable as an internal standard in mass spectrometry, ensuring accurate quantification in pharmacokinetic or metabolic studies. While its non-deuterated counterpart, N-Acetyl-3-hydroxyindole (CAS: 33025-60-4; C₁₀H₉NO₂), shares structural similarities, the deuterium substitution in 1-Acetyl-3-indoxyl-d4 provides distinct advantages in analytical workflows by minimizing isotopic interference .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Analogues

The following compounds are structurally or functionally related to 1-Acetyl-3-indoxyl-d4:

Compound Name	Molecular Formula	CAS Number	Key Features	Applications
1-Acetyl-3-indoxyl-d4	C₁₀H₅D₄NO₂	N/A	Deuterated at four positions; enhanced stability for analytical methods	Internal standard in LC-MS/MS, metabolic studies
N-Acetyl-3-hydroxyindole	C₁₀H₉NO₂	33025-60-4	Non-deuterated; free hydroxyl group at C3	Intermediate in indole alkaloid synthesis, potential metabolite studies
1-Acetyl-3-indoxyl-d4 Acetate	Not specified	TRC-A168012	Acetylated derivative of the deuterated compound	Research reagent for solubility or stability testing
Iodoindomethacin	C₁₉H₁₆INO₄	N/A	Iodinated indole derivative with benzoyl and acetic acid groups	Anti-inflammatory studies; crystallography applications

Key Differences and Research Findings

Deuterated vs. Non-Deuterated Analogues Metabolic Stability: The deuterium in 1-Acetyl-3-indoxyl-d4 reduces metabolic degradation rates compared to N-Acetyl-3-hydroxyindole, as deuterium-carbon bonds are stronger than protium-carbon bonds. This property is critical for its use as a stable isotope-labeled internal standard . Analytical Utility: In mass spectrometry, the 4 Da mass shift caused by deuterium allows clear differentiation from the non-deuterated form, minimizing signal overlap during quantification .

Derivative Forms

• 1-Acetyl-3-indoxyl-d4 Acetate : This esterified form (TRC-A168012) likely improves lipid solubility compared to the parent compound, facilitating its use in cell-based assays or formulations requiring enhanced membrane permeability .
• Sulfate Conjugates : Derivatives like 1-Acetyl-3-indoxyl-d4 Sulfate (TRC A179312) may serve as phase II metabolites in studies of sulfotransferase activity or detoxification pathways .

Functional Analogues Iodoindomethacin: While structurally distinct, this iodinated indole derivative (C₁₉H₁₆INO₄) highlights the versatility of indole scaffolds in drug design. Its anti-inflammatory activity, mediated through cyclooxygenase inhibition, contrasts with 1-Acetyl-3-indoxyl-d4’s role as a metabolic tracer .

Comparative Data Table

Property	1-Acetyl-3-indoxyl-d4	N-Acetyl-3-hydroxyindole	Iodoindomethacin
Molecular Weight (g/mol)	~197 (estimated)	191.18	449.24
Isotopic Labeling	Deuterated (4D)	None	None
Key Functional Groups	Acetyl, hydroxyl	Acetyl, hydroxyl	Iodobenzoyl, acetic acid
Primary Use	Analytical standard	Synthetic intermediate	Anti-inflammatory research

Research Implications and Gaps

• Deuterated Compounds : Studies on deuterated indoles like 1-Acetyl-3-indoxyl-d4 are scarce, but their utility in tracing metabolic pathways is well-supported by analogous deuterated standards in pharmacology .
• Biological Activity : Unlike acylated phospholipids (e.g., AcGEPC in ), which show potent platelet-activating effects, 1-Acetyl-3-indoxyl-d4’s biological activity remains uncharacterized, suggesting a need for targeted bioassays .